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Compound of Interest

Compound Name: Metoxuron-monomethyl-d3

Cat. No.: B12405654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Metoxuron-monomethyl-d3, a

deuterated isotopologue of the phenylurea herbicide Metoxuron-monomethyl. This document is

intended for professionals in research and development who require a stable, isotopically

labeled internal standard for quantitative analysis. The information presented herein covers its

chemical properties, typical applications, and a representative experimental protocol for its use

in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Core Compound Data
Metoxuron-monomethyl-d3 is primarily utilized as an internal standard in analytical

methodologies to ensure the accuracy and precision of the quantification of Metoxuron-

monomethyl in various matrices. The deuterium labeling provides a distinct mass difference,

allowing for its differentiation from the unlabeled analyte by a mass spectrometer, while

maintaining nearly identical chemical and physical properties.
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Property Value Source

Chemical Name Metoxuron-monomethyl-d3 -

Molecular Formula C₉H₈D₃ClN₂O₂ [1][2][3]

Molecular Weight 217.67 g/mol [1][3]

CAS Number (unlabeled) 20782-57-4 -

Typical Application
Internal Standard for Mass

Spectrometry
[4]

Storage Conditions -20°C or 4°C [1][3]

Safety and Handling Information
Metoxuron-monomethyl-d3 should be handled in a well-ventilated area by trained personnel.

Appropriate personal protective equipment (PPE), including gloves and safety glasses, should

be worn. Based on the safety data for the compound, the following hazards have been

identified:

Hazard Statements: Causes skin irritation, may cause an allergic skin reaction, and causes

serious eye irritation.[1]

Precautionary Statements: Wear protective gloves. If in eyes, rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

It is crucial to consult the most recent Safety Data Sheet (SDS) from the supplier before

handling this compound.

Application in Quantitative Analysis
The primary application of Metoxuron-monomethyl-d3 is as an internal standard for the

quantification of Metoxuron-monomethyl in complex matrices, such as environmental samples

(water, soil) or biological samples. The use of a stable isotope-labeled internal standard is

considered the gold standard in quantitative mass spectrometry as it effectively compensates

for variations in sample preparation, injection volume, and matrix effects that can cause ion

suppression or enhancement.
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Below is a logical workflow illustrating the role of Metoxuron-monomethyl-d3 in a typical

analytical procedure.
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Figure 1: Analytical Workflow Using a Deuterated Internal Standard
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Figure 2: Rationale for Using a Deuterated Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hpc-standards.com [hpc-standards.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12405654?utm_src=pdf-body-img
https://www.benchchem.com/product/b12405654?utm_src=pdf-custom-synthesis
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Metoxuronmonomethyl_1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. hpc-standards.com [hpc-standards.com]

3. hpc-standards.com [hpc-standards.com]

4. pubs.usgs.gov [pubs.usgs.gov]

To cite this document: BenchChem. [Metoxuron-monomethyl-d3: A Technical Guide for
Advanced Analytical Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405654#metoxuron-monomethyl-d3-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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